Cas no 1375471-68-3 (2-chloro-1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-one)

• Product Name: 2-chloro-1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-one
• CAS No: 1375471-68-3
• MF: C₁₀H₇ClFN₃O
• MW: 239.633484125137
• MDL: MFCD21602491
• CID: 5575455
• PubChem ID: 73994658
• Update Time: 2025-10-22

2-chloro-1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one
• Ethanone, 2-chloro-1-[1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl]-
• 2-chloro-1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-one

• MDL： MFCD21602491
• Inchi： 1S/C10H7ClFN3O/c11-5-10(16)9-6-15(14-13-9)8-3-1-7(12)2-4-8/h1-4,6H,5H2
• InChI Key： SRENTSCNVMTEKF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(C2=CC=C(F)C=C2)N=N1)CCl

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 392.9±50.0 °C(Predicted)
• pka: -4.60±0.70(Predicted)

Additional information on 2-chloro-1-1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-one

Professional Introduction to Compound with CAS No. 1375471-68-3 and Product Name: 2-chloro-1-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-one)

The compound with the CAS number 1375471-68-3 and the product name 2-chloro-1-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-one) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a chloro substituent and a fluorophenyl moiety, which are known to enhance its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in the development of novel drugs. The 1H-1,2,3-triazol-4-yl moiety in this compound contributes to its unique chemical properties and biological interactions. This triazole ring is known for its stability and ability to form hydrogen bonds, which makes it an attractive scaffold for drug design. The presence of the 4-fluorophenyl group further enhances the compound's affinity for biological targets, particularly enzymes and receptors involved in various disease pathways.

The chloro substituent at the 2-position of the molecule plays a crucial role in modulating its pharmacokinetic profile. Chloro-substituted compounds are often found to exhibit improved solubility and metabolic stability, which are critical factors for drug efficacy and bioavailability. The combination of these functional groups makes this compound a promising candidate for further investigation in drug discovery.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential applications in treating various therapeutic areas. Studies have suggested that derivatives of this structure may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The fluorophenyl group, in particular, has been shown to enhance binding affinity to these targets due to its ability to engage in π-stacking interactions with aromatic residues in proteins.

Moreover, the triazol-4-yl moiety has been identified as a key pharmacophore in several FDA-approved drugs. Its structural rigidity and ability to adopt multiple conformations make it an ideal candidate for designing molecules that can interact effectively with biological macromolecules. The incorporation of this motif into the molecular framework of the compound under discussion not only enhances its binding affinity but also contributes to its overall pharmacological profile.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies have been performed on this compound using various computational tools, which have revealed potential binding interactions with target proteins. These studies have provided valuable insights into the mechanism of action of this compound and have guided further optimization efforts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group at the 2-position is achieved through nucleophilic substitution reactions, while the attachment of the fluorophenyl moiety is accomplished via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The final step involves the formation of the triazol-4-yl ring through cycloaddition reactions between organic azides and alkenes.

The structural diversity offered by this compound makes it a versatile scaffold for drug discovery. By modifying various functional groups within its molecular framework, researchers can generate a library of derivatives with tailored pharmacological properties. This approach has been successfully employed in several high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, the compound with CAS number 1375471-68-3 and product name 2-chloro-1-(1-(4-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-one) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.